
cis-3-Hexenyl Acetate-d2 safety data sheet

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: cis-3-Hexenyl Acetate-d2

Cat. No.: B12368711 Get Quote

Technical Guide: cis-3-Hexenyl Acetate-d2
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for research and

development professionals. A specific Safety Data Sheet (SDS) for cis-3-Hexenyl Acetate-d2
was not available. The following information is primarily based on the safety data for the non-

deuterated analogue, cis-3-Hexenyl Acetate, and should be used as a guideline. Deuteration

may alter the pharmacokinetic and metabolic profiles of the compound.[1] Always consult with

your institution's safety office and refer to the most current SDS for the specific product you are

using.

Introduction
cis-3-Hexenyl Acetate-d2 is the deuterated form of cis-3-Hexenyl Acetate, a volatile organic

compound known for its fresh, green, and fruity aroma.[2][3] In its non-deuterated form, it is

naturally found in various plants and fruits, including apples, guava, passion fruit, and jasmine.

[4][5] The deuterated version is primarily utilized in research settings as a tracer or an internal

standard for quantitative analysis by methods such as NMR, GC-MS, or LC-MS.[1] The

incorporation of stable heavy isotopes like deuterium can be instrumental in studying the

metabolic fate and pharmacokinetic properties of molecules.[1]

Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of cis-3-Hexenyl

Acetate. These values should be considered approximate for the deuterated form.
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Property Value Source

Molecular Formula C8H12D2O2 [1]

Molecular Weight 144.21 g/mol [1]

Appearance Colorless to pale yellow liquid [4][6]

Odor Fruity, Green, Sweet [6]

Boiling Point 172°C / 341°F [6]

75 - 76 °C / 167 - 168.8 °F [7]

Flash Point 57°C / 135°F (Closed cup) [6]

52°C [4]

Density 0.897 g/mL at 25 °C [3]

Specific Gravity 0.898 – 0.905 @ 20°C [4]

Refractive Index 1.424 – 1.430 @ 20°C [4]

Solubility Immiscible with water [8]

Vapor Pressure 2 mm Hg at 25 °C [8]

Vapor Density 4.9 [8]

Hazard Identification and Safety Precautions
cis-3-Hexenyl Acetate is classified as a flammable liquid and vapor.[7][8] While extensive

toxicological data for the d2 variant is not available, the parent compound is not classified for

acute toxicity, skin corrosion/irritation, or serious eye damage/irritation based on available data.

[9]

Precautionary Statements:
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Code Statement Source

P210

Keep away from heat, hot

surfaces, sparks, open flames

and other ignition sources. No

smoking.

[6][10]

P233 Keep container tightly closed. [6][10]

P240
Ground and bond container

and receiving equipment.
[6][10]

P241

Use explosion-proof

electrical/ventilating/lighting

equipment.

[6][10]

P242 Use non-sparking tools. [6][10]

P243
Take action to prevent static

discharges.
[6][10]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

[6][10]

P303+P361+P353

IF ON SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with water

or shower.

[6][10]

P370+P378

In case of fire: Use foam,

carbon dioxide, dry powder or

water fog to extinguish.

[6]

P403+P235
Store in a well-ventilated

place. Keep cool.
[6][10]

P501

Dispose of contents/container

in accordance with national

regulations.

[6][10]
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Experimental Protocols
Handling and Storage
Protocol for Safe Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[10]

Wear appropriate personal protective equipment (PPE), including safety glasses with side

shields (or goggles), chemical-resistant gloves (e.g., nitrile), and a lab coat.[10]

Keep the container tightly closed when not in use.[6]

Avoid contact with skin and eyes.[10]

Keep away from all sources of ignition, including heat, sparks, and open flames.[6][9]

Use non-sparking tools and explosion-proof equipment.[6][10]

Take precautionary measures against static discharge by grounding and bonding containers

and receiving equipment during transfers.[6]

Do not eat, drink, or smoke in the handling area.[9]

Protocol for Safe Storage:

Store in the original container in a cool, well-ventilated place.[6]

Keep containers tightly closed and upright to prevent leakage.[6]

Store away from incompatible materials such as oxidizing agents.[9]

The storage area should be designated for flammable liquids.

Accidental Release Measures
Protocol for Small Spills:

Remove all sources of ignition from the immediate area.[9]
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Ventilate the area of the spill.

Absorb the spill with an inert, non-combustible material such as sand, diatomaceous earth,

or vermiculite.[9]

Collect the absorbed material using non-sparking tools and place it in a suitable, labeled

container for hazardous waste disposal.[8]

Clean the spill area with soap and water, collecting the cleaning solution for proper disposal.

Protocol for Large Spills:

Evacuate personnel to a safe area, upwind of the spill if possible.[10]

Prevent the spill from entering drains or waterways.[8]

Dike the spilled material to contain it.[8]

Follow the steps for a small spill for cleanup, using appropriate PPE.

If the spill is significant, contact your institution's emergency response team.

First Aid Measures
Protocol for Exposure:

Inhalation: Move the affected person to fresh air and keep them at rest in a comfortable

breathing position. If breathing is difficult, trained personnel may administer oxygen. Seek

medical attention if symptoms persist.[6]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin with

plenty of water.[6]

Eye Contact: Immediately flush eyes with plenty of water for at least 10 minutes, removing

contact lenses if present and easy to do so. Continue rinsing. Seek medical attention if

irritation persists.[6]
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Ingestion: Rinse the mouth thoroughly with water. Do not induce vomiting unless directed by

medical personnel. Give a few small glasses of water or milk to drink. Seek medical attention

if the person feels unwell.[6]

Toxicological and Ecological Information
Toxicological Data (for cis-3-Hexenyl Acetate)

Endpoint Species Route Value Source

LD50 Rat Oral >2000 mg/kg [9]

LD50 Rabbit Dermal >5000 mg/kg [9]

Based on available data, cis-3-Hexenyl Acetate is not classified as a skin or eye irritant, nor is it

considered to have genotoxic potential.[9][11]

Ecological Data (for cis-3-Hexenyl Acetate)
Endpoint Species Value Exposure Time Source

LC50

Oncorhynchus

mykiss (Rainbow

Trout)

13 mg/L 96 hours [7]

The substance is readily biodegradable.[9] However, large or frequent spills can be harmful to

the environment.[8]

Visualized Workflow: Handling Flammable Liquids
The following diagram outlines a standard workflow for the safe handling of flammable liquids

like cis-3-Hexenyl Acetate-d2 in a laboratory setting.
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Workflow for Handling Flammable Liquids

Preparation

Handling & Transfer

Cleanup & Storage

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Fume Hood
is Operational

Gather Spill Kit
& Fire Extinguisher

Review SDS

Ground & Bond
Containers

Proceed to Handling

Transfer Chemical
(Use Non-Sparking Tools)

Seal Container
Immediately After Use

Spill Occurs?

Dispose of Contaminated
Materials as Hazardous Waste

Proceed to Cleanup

Wash Hands Thoroughly

Store in Flammable
Liquid Cabinet

No

Use Spill Kit
(Follow Protocol 4.2)

Yes

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of flammable liquids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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